Cas no 38996-04-2 ((R)-3-Hydroxy-4-pentenoic acid;)
38996-04-2 structure
Product Name:(R)-3-Hydroxy-4-pentenoic acid;
CAS No:38996-04-2
MF:C5H8O3
MW:116.115221977234
CID:924132
PubChem ID:10844372
Update Time:2025-04-19
(R)-3-Hydroxy-4-pentenoic acid; Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 3-hydroxy-, (3R)-
- (R)-3-Hydroxy-4-pentenoic acid
- (R)-3-Hydroxypent-4-enoic acid
- SCHEMBL4406594
- DB-327984
- AKOS006381283
- 38996-04-2
- (R)-3-Hydroxy-4-pentenoic acid;
-
- Inchi: 1S/C5H8O3/c1-2-4(6)3-5(7)8/h2,4,6H,1,3H2,(H,7,8)
- InChI Key: AINRQBNLOBQURT-UHFFFAOYSA-N
- SMILES: OC(C=C)CC(=O)O
Computed Properties
- Exact Mass: 116.04734
- Monoisotopic Mass: 116.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 97.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
(R)-3-Hydroxy-4-pentenoic acid; Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
38996-04-2 ((R)-3-Hydroxy-4-pentenoic acid;) Related Products
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